Cas no 1805585-33-4 (2-(Difluoromethyl)-4-fluoro-6-iodo-3-methylpyridine)

• Product Name: 2-(Difluoromethyl)-4-fluoro-6-iodo-3-methylpyridine
• CAS No: 1805585-33-4
• MF: C₇H₅F₃IN
• MW: 287.02098441124
• CID: 4882163
• Update Time: 2025-10-28

2-(Difluoromethyl)-4-fluoro-6-iodo-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-6-iodo-3-methylpyridine

• Inchi： 1S/C7H5F3IN/c1-3-4(8)2-5(11)12-6(3)7(9)10/h2,7H,1H3
• InChI Key： HDEVZBCIRIRJGP-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C)C(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Additional information on 2-(Difluoromethyl)-4-fluoro-6-iodo-3-methylpyridine

Comprehensive Overview of 2-(Difluoromethyl)-4-fluoro-6-iodo-3-methylpyridine (CAS No. 1805585-33-4)

The compound 2-(Difluoromethyl)-4-fluoro-6-iodo-3-methylpyridine (CAS No. 1805585-33-4) is a fluorinated and iodinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. Its unique molecular structure, featuring difluoromethyl, fluoro, and iodo substituents, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, material science, and specialty chemicals.

One of the key reasons behind the growing popularity of 2-(Difluoromethyl)-4-fluoro-6-iodo-3-methylpyridine is its role in the development of fluorinated pharmaceuticals. Fluorination is a common strategy in medicinal chemistry to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. The presence of both difluoromethyl and fluoro groups in this compound provides a valuable scaffold for designing novel therapeutics targeting diseases such as cancer, infectious diseases, and neurological disorders. Recent studies have highlighted its utility in kinase inhibitors and GPCR modulators, which are hot topics in current drug development pipelines.

In addition to its pharmaceutical applications, 2-(Difluoromethyl)-4-fluoro-6-iodo-3-methylpyridine is also explored in agrochemical research. The incorporation of halogen atoms, particularly fluoro and iodo, into agrochemicals can improve their pesticidal or herbicidal activity. This compound serves as a building block for developing next-generation crop protection agents, addressing the global demand for sustainable and efficient agricultural solutions. With the rising focus on precision agriculture and environmentally friendly pesticides, this compound aligns well with industry trends.

The synthesis and characterization of 2-(Difluoromethyl)-4-fluoro-6-iodo-3-methylpyridine involve advanced organic chemistry techniques, including halogenation reactions and cross-coupling methodologies. Researchers often employ palladium-catalyzed reactions to further functionalize the pyridine ring, enabling the creation of diverse derivatives. The compound's CAS No. 1805585-33-4 is frequently searched in chemical databases, reflecting its relevance in academic and industrial settings. Its stability under various conditions and compatibility with common reagents make it a preferred choice for synthetic chemists.

Another area where 2-(Difluoromethyl)-4-fluoro-6-iodo-3-methylpyridine shows promise is in material science. Fluorinated pyridines are known for their unique electronic properties, which can be leveraged in the design of organic semiconductors, liquid crystals, and fluorescent probes. The combination of difluoromethyl and iodo groups offers opportunities for further modifications, such as Sonogashira coupling or Suzuki-Miyaura reactions, to tailor the compound's properties for specific applications. This versatility makes it a valuable asset in the development of advanced materials.

From a commercial perspective, the demand for 2-(Difluoromethyl)-4-fluoro-6-iodo-3-methylpyridine is driven by its multifaceted applications. Suppliers and manufacturers often highlight its high purity and customizable synthesis routes to meet the needs of diverse clients. The compound's CAS No. 1805585-33-4 is a critical identifier for procurement and regulatory compliance, ensuring traceability and quality control. As the chemical industry continues to evolve, this compound is expected to play a pivotal role in innovation across multiple sectors.

In conclusion, 2-(Difluoromethyl)-4-fluoro-6-iodo-3-methylpyridine (CAS No. 1805585-33-4) stands out as a highly functionalized pyridine derivative with broad applicability in pharmaceuticals, agrochemicals, and material science. Its unique structural features, including the difluoromethyl, fluoro, and iodo substituents, make it a sought-after intermediate for researchers and industry professionals. As scientific advancements continue to uncover new possibilities, this compound is poised to remain at the forefront of innovation in chemical synthesis and application development.